3-(Tetrahydrofuran-3-yl)acrylonitrile

• Molecular Formula: C7H9NO
• Molecular Weight: 123.15 g/mol
• IUPAC Name: 3-(oxolan-3-yl)prop-2-enenitrile
• InChI: InChI=1S/C7H9NO/c8-4-1-2-7-3-5-9-6-7/h1-2,7H,3,5-6H2
• InChI Key: UFAJOOWJBBPWOQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C=CC#N

Description

3-(Tetrahydrofuran-3-yl)acrylonitrile is a useful research compound. Its molecular formula is C7H9NO and its molecular weight is 123.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tetrahydro-3-furanmethanol (0.96 mL, 10 mmol) was oxidized to tetrahydrofuran-3-carbaldehyde (assume 50%) via the TPAP/MNO oxidation procedure described for 3-(tetrahydro-furan-2-yl)-propylamine. Wittig reaction of the crude aldehyde with (cyanomethyl)triphenylphosphonium chloride as described for 3-(tetrahydrofuran-2-yl)propylaamine gave 3-(tetrahydrofuran-3-yl)acrylonitrile (3.3 mmol) as a 2:1 mixture (1H NMR) of the E/Z isomers after column chromatography (10% Et2O/CH2Cl2 elutant). Hydrogenation of 3-(tetrahydrofuran-3-yl)acrylonitrile in the presence of Raney Ni as detailed for 3-(tetrahydro-furan-2-yl)-propylamine gave 3-(tetrahydrofuran-3-yl) propylamine. (33% yield). ESI-MS (m/z) 130 [M+H]+.